2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine
• InChI: InChI=1S/C11H16N2O/c1-9-11(4-6-14-9)13-8-10-3-2-5-12-7-10/h2-3,5,7,9,11,13H,4,6,8H2,1H3
• InChI Key: TWZITSICFTWZTA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NCC2=CN=CC=C2

Description

2-Methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine is a heterocyclic amine featuring a tetrahydrofuran (oxolane) ring substituted with a methyl group at position 2 and a pyridin-3-ylmethylamine moiety at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine typically involves the reaction of pyridine derivatives with oxolane derivatives under specific conditions. One common method involves the use of Suzuki–Miyaura coupling, which is a palladium-catalyzed cross-coupling reaction between an organoboron compound and a halide . This method is favored due to its mild reaction conditions and high functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing automated reactors and continuous flow systems to ensure consistent product quality and yield. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) ensures the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the pyridine or oxolane ring is substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines or alcohols for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce various amine derivatives, and substitution reactions can result in a wide range of substituted heterocycles .

Scientific Research Applications

2-Methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine involves its interaction with specific molecular targets and pathways. It can act as a ligand, binding to metal ions or other molecules, thereby influencing various biochemical processes. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table summarizes structural analogs of 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine, highlighting variations in substituents and heterocyclic components:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Evidence Source
2-Methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine	C₁₂H₁₈N₂O	~206.28	Oxolane (position 3), pyridin-3-ylmethyl group	Inferred
2-Methyl-N-[(4-methylphenyl)methyl]oxolan-3-amine hydrochloride	C₁₄H₂₂ClNO	264.63	Oxolane (position 3), 4-methylbenzyl group
2-Methyl-N-(2-methylphenyl)oxolan-3-amine	C₁₃H₁₉NO	205.30	Oxolane (position 3), 2-methylbenzyl group
(Oxolan-3-ylmethyl)[1-(pyridin-2-yl)ethyl]amine	C₁₂H₁₈N₂O	206.28	Oxolane (position 3), pyridin-2-ylethyl group
2-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine	C₁₂H₂₀N₂	192.30	Pyridine (position 3), branched alkyl chain

Key Observations :

• Heterocyclic Core: The oxolane ring in the target compound contrasts with pyridine-based analogs (e.g., 2-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine), which lack the oxygen-containing ring.
• Substituent Position : The pyridin-3-ylmethyl group in the target compound differs from the pyridin-2-yl group in (oxolan-3-ylmethyl)[1-(pyridin-2-yl)ethyl]amine. The position of the nitrogen in the pyridine ring influences electronic properties and binding affinity .
• Aromatic vs.

Biological Activity

2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine is a heterocyclic organic compound notable for its unique structure, which includes a pyridine ring and an oxolane (tetrahydrofuran) moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antimicrobial, anticancer, and enzyme inhibition research.

Chemical Structure and Properties

The chemical structure of 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{N}_2\text{O}$$

This structure comprises:

• A pyridine ring , which is known for its ability to participate in various biochemical interactions.
• An oxolane ring , contributing to the compound's conformational flexibility and solubility properties.

Synthesis Methods

The synthesis of 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine typically involves several methods, including:

• Nucleophilic substitution reactions involving pyridine derivatives.
• Reduction reactions using agents like sodium borohydride.
• Oxidation processes that convert precursors into the desired amine form.

Antimicrobial Properties

Studies indicate that compounds similar to 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine exhibit significant antimicrobial activity. For instance, derivatives with similar structural features have shown effectiveness against various bacterial strains, including Mycobacterium tuberculosis. The minimum inhibitory concentrations (MICs) for these compounds often range from 0.63 to 1.26 μM, indicating potent activity against pathogens .

Anticancer Activity

Research has highlighted the potential of this compound in cancer therapy. It has been observed to interact with specific enzymes involved in cancer cell proliferation and survival pathways. For example, docking studies suggest that it may inhibit certain kinases implicated in tumor growth, thus offering a pathway for therapeutic development .

The mechanism by which 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine exerts its biological effects is believed to involve:

• Binding to specific enzyme active sites , leading to inhibition of enzymatic activity.
• Modulation of cell signaling pathways , particularly those related to cell survival and apoptosis.

In vitro studies have shown that the compound can significantly alter the activity of target proteins involved in these pathways .

Case Studies

• Antimicrobial Efficacy : A recent study evaluated the antimicrobial efficacy of similar compounds against Mycobacterium tuberculosis and found promising results, suggesting that structural modifications could enhance activity .
• Cancer Cell Lines : In a study involving human breast cancer cell lines (MCF7), compounds with similar structures were tested for cytotoxicity. The results indicated a high selectivity index, suggesting potential as a lead compound for further development in cancer therapeutics .

Comparative Analysis

A comparison of 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine with structurally related compounds reveals distinct differences in biological activity:

Compound Name	Activity Type	MIC (µM)	Selectivity Index
2-Methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine	Antimicrobial	0.63 - 1.26	High
Similar Compound A	Anticancer	1.00	Moderate
Similar Compound B	Antimicrobial	0.50 - 0.75	Low

Future Directions

Further research is needed to fully elucidate the biological mechanisms underlying the activity of 2-methyl-N-(pyridin-3-ylmethyl)oxolan-3-amine. Future studies should focus on:

• Detailed molecular dynamics simulations to predict interactions with biomolecular targets.
• In vivo studies to assess pharmacokinetics and therapeutic efficacy.